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Compound of Interest

Compound Name: Direct Red 89

Cat. No.: B1173418

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Direct Red 89 (CAS No. 12217-67-3), a disazo dye. Adherence
to these protocols is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE)

When handling Direct Red 89, especially in its powdered form, a comprehensive suite of
personal protective equipment is mandatory to prevent skin and eye contact, and inhalation.
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PPE Category Specification Rationale

Protects eyes from dust
Eye Protection Chemical splash goggles particles and potential
splashes of dye solutions.

Provides a barrier against skin
contact. Specific breakthrough
time data for Direct Red 89 is
Hand Protection Nitrile gloves not readily available; therefore,
it is crucial to change gloves
immediately if they become

contaminated.

Prevents the inhalation of fine

] dye powder, which can cause
) ) NIOSH-approved respirator for ) o
Respiratory Protection _ respiratory irritation. The work
particulates )
environment should be well-

ventilated.[1][2]

. . Prevents contamination of
Protective Clothing Laboratory coat )
personal clothing.

Quantitative Safety Data

Specific quantitative toxicological data for Direct Red 89 is limited. The following table includes
data for a similar compound, Direct Red 31, and general dust exposure limits, which should be
considered as guidance.
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Parameter Value Species Notes

o Data for the similar
Acute Oral Toxicity

> 2000 mg/kg Rat compound Direct Red
(LD50)

31.[3]

General occupational
Total Inhalable Dust 10 mg/m3 N/A exposure limit for
dust.[3]

General occupational
Total Respirable Dust 5 mg/m3 N/A exposure limit for
dust.[3]

Note: The toxicological properties of Direct Red 89 have not been thoroughly investigated. As
with all chemicals, exposure should be minimized. Some azo dyes can break down into
aromatic amines, which may be of toxicological concern.[4][5]

Operational and Disposal Plans

Proper handling and disposal are crucial for laboratory safety and environmental protection.

Handling and Storage

o Engineering Controls: Handle Direct Red 89 in a well-ventilated area, preferably within a
chemical fume hood, to minimize dust generation and inhalation.[1][2]

o General Hygiene: Avoid direct contact with skin and eyes.[1] Do not eat, drink, or smoke in
areas where the chemical is handled. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[6]
Keep containers tightly closed.

Spill and Emergency Procedures

o Spill: In case of a spill, avoid generating dust. Carefully sweep or vacuum the spilled material
into a designated, labeled container for disposal.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

« Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

e Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek medical attention.

Disposal Plan

Dispose of Direct Red 89 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[3] Waste from the production of certain
dyes and pigments may be classified as hazardous waste.[7][8] It is recommended to consult
with your institution's environmental health and safety (EHS) department for specific guidance.
Treatment methods for dye waste can include chemical treatment (e.g., using oxidizing agents)
or biological treatment.[6]

Experimental Protocol: Weighing Powdered Direct
Red 89

This protocol outlines the steps for safely weighing powdered Direct Red 89 to minimize
exposure.

e Preparation:

o Ensure the analytical balance is located inside a chemical fume hood or a ventilated
balance enclosure.

o Cover the work surface with disposable bench paper.
o Don all required PPE as specified in the table above.

e Weighing:
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[e]

Place a pre-labeled, sealable container on the balance and tare it.

o

Carefully open the stock container of Direct Red 89.

[¢]

Using a clean spatula, gently transfer the desired amount of powder into the tared
container, avoiding any sudden movements that could create dust.

[¢]

Once the desired weight is achieved, securely close the container.

e Cleanup:
o Carefully clean the spatula and any contaminated surfaces.

o Dispose of the bench paper and any other contaminated disposable materials in the
designated chemical waste container.

o Wash hands thoroughly after completing the procedure.

Workflow for Handling Direct Red 89
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Workflow for Handling Direct Red 89

Preparation

Don Appropriate PPE

Prepare Ventilated Workspace

Weigh Powder in Fume Hood

;

Dissolve in Appropriate Solvent

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Dispose of Waste per Regulations

Remove PPE Correctly

End of Operation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1173418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

